2-cyano-N-cyclopropyl-3-[2,5-dimethyl-1-(2,3,4-trifluorophenyl)-1H-pyrrol-3-yl]prop-2-enamide

• IUPAC Name: 2-cyano-N-cyclopropyl-3-[2,5-dimethyl-1-(2,3,4-trifluorophenyl)pyrrol-3-yl]prop-2-enamide
• InChI: InChI=1S/C19H16F3N3O/c1-10-7-12(8-13(9-23)19(26)24-14-3-4-14)11(2)25(10)16-6-5-15(20)17(21)18(16)22/h5-8,14H,3-4H2,1-2H3,(H,24,26)
• InChI Key: ZIALRQQPGOFICW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=C(C(=C(C=C2)F)F)F)C)C=C(C#N)C(=O)NC3CC3
• Molecular Formula: C19H16F3N3O
• Molecular Weight: 359.3 g/mol

Description

2-cyano-N-cyclopropyl-3-[2,5-dimethyl-1-(2,3,4-trifluorophenyl)-1H-pyrrol-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C19H16F3N3O and its molecular weight is 359.352. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Studies

Compounds with structural elements similar to "2-cyano-N-cyclopropyl-3-[2,5-dimethyl-1-(2,3,4-trifluorophenyl)-1H-pyrrol-3-yl]prop-2-enamide" have been the subject of synthetic and structural studies. For example, research on the synthesis of pyrrole derivatives through the coupling of alkynes with enamides under ruthenium catalysis has demonstrated efficient pathways to generate pyrrole derivatives in scientific research, which could be relevant for the synthesis and functional exploration of the compound (Murugan & Liu, 2013).

Heterocyclic Chemistry

The compound's structure suggests potential relevance in heterocyclic chemistry, where similar molecules have been synthesized for the exploration of novel organic materials. Studies on enaminones as building blocks in heterocyclic synthesis highlight the utility of related compounds in synthesizing nicotinic acid and thienopyridine derivatives, suggesting a potential application in developing novel heterocyclic compounds with specific properties (Abdel-Khalik et al., 2004).

Molecular Structure and Analysis

The detailed molecular structure and analysis of related compounds, such as studies on the geometric and electronic structural characterization of similar molecules, provide insights into the electronic properties and potential applications in material science or as intermediates in organic synthesis (Duchamp et al., 1983). Such analyses are crucial for understanding the reactivity and interaction of these compounds with other molecules.

Advanced Materials Development

The structural features of the compound suggest its potential utility in the development of advanced materials, such as polymers or coatings with specific electronic or optical properties. Research on novel polyamides and polyimides containing similar structural motifs has revealed applications in creating materials with excellent solubility, thermal stability, and specific electronic characteristics, indicating a possible research avenue for the application of "2-cyano-N-cyclopropyl-3-[2,5-dimethyl-1-(2,3,4-trifluorophenyl)-1H-pyrrol-3-yl]prop-2-enamide" in material science (Liaw et al., 2001).